2-(4-Methoxybenzyl)piperidine

• IUPAC Name: 2-[(4-methoxyphenyl)methyl]piperidine
• InChI: InChI=1S/C13H19NO/c1-15-13-7-5-11(6-8-13)10-12-4-2-3-9-14-12/h5-8,12,14H,2-4,9-10H2,1H3
• InChI Key: HECDAPDSJDYLQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC2CCCCN2
• Molecular Formula: C13H19NO
• DSSTOX Substance ID: DTXSID00398237
• Molecular Weight: 205.30 g/mol
• CAS No.: 63587-60-0

Description

2-(4-Methoxybenzyl)piperidine, also known as 4-Methoxybenzylpiperidine, is a synthetic compound with a broad range of applications. It is a cyclic molecule composed of a piperidine ring with a 4-methoxybenzyl substituent. 4-Methoxybenzylpiperidine has been used in a variety of scientific research applications, including medicinal chemistry, organic synthesis, and drug design. In addition, it has been recently used as a building block for the synthesis of novel compounds with potential therapeutic applications.

Scientific Research Applications

Synthesis and Pharmacological Properties

• Sila-Analogues of σ Ligands : A study by Tacke et al. (2003) explored the synthesis and pharmacological properties of sila-analogues of σ ligands, including derivatives of 2-(4-Methoxybenzyl)piperidine. These compounds were found to have high affinity and selectivity for σ receptors, which are implicated in several central nervous system functions (Tacke et al., 2003).

Chemical Reactions and Modifications

• Reactions with Aliphatic Amines : Research by Blokhin et al. (1990) focused on the reactions of 4-methoxybenzylideneiminium salts, including those with 2-(4-Methoxyphenyl)piperidine, which led to various chemical transformations, indicating potential for synthetic applications in organic chemistry (Blokhin et al., 1990).

Applications in Disease Treatment

• Potential Anti-Alzheimer's Agents : Gupta et al. (2020) synthesized and evaluated N-benzylated derivatives of (pyrrolidin-2-one) / (imidazolidin-2-one), including compounds with this compound, for their potential as anti-Alzheimer's agents. The study highlighted their promising pharmacological profile compared to existing drugs like donepezil (Gupta et al., 2020).
• Antitubercular Activity : A study by Badiger and Khazi (2013) synthesized Mannich bases of imidazo[2,1-b][1,3,4]thiadiazoles, including this compound derivatives, and found them to have significant antitubercular activity against Mycobacterium tuberculosis (Badiger & Khazi, 2013).

Chemical and Physical Studies

• Oxidative Removal Studies : Yamaura et al. (1985) studied the oxidative removal of N-(4-methoxybenzyl) groups from piperazinediones, providing insights into the chemical behavior and stability of related compounds (Yamaura et al., 1985).
• Molecular Dynamic Simulation Studies : Kaya et al. (2016) investigated the corrosion inhibition properties of piperidine derivatives, including those with 2-(4-methoxybenzyl) substituents, through quantum chemical calculations and molecular dynamics simulations. This research indicates potential industrial applications in corrosion inhibition (Kaya et al., 2016).

Mechanism of Action

Target of Action

It is known that piperidine derivatives can interact with various biological targets . More research is needed to identify the specific targets of 2-(4-Methoxybenzyl)piperidine.

Mode of Action

It is known that piperidine derivatives can undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the molecular structure of the compound, which can potentially affect its interaction with its targets.

Biochemical Pathways

Piperidine derivatives are known to be involved in various biochemical processes . For instance, they can participate in the Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction

Result of Action

It is known that piperidine derivatives can have various biological effects, depending on their specific molecular structure and the nature of their interaction with their targets .

Biochemical Analysis

Biochemical Properties

Piperidine derivatives are known to interact with various enzymes and proteins . For instance, a series of 2-amino-4-(1-piperidine) pyridine derivatives have been designed as inhibitors for anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 kinase (ROS1) .

Cellular Effects

Piperidine derivatives have been shown to have significant effects on various types of cells . For example, certain piperidine derivatives have been found to inhibit the growth of cancer cells .

Molecular Mechanism

Piperidine derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules and changes in gene expression .

Temporal Effects in Laboratory Settings

Piperidine derivatives are known to have long-term effects on cellular function .

Dosage Effects in Animal Models

Piperidine derivatives are known to have varying effects at different dosages .

Metabolic Pathways

Piperidine derivatives are known to interact with various enzymes and cofactors .

Transport and Distribution

Piperidine derivatives are known to interact with various transporters and binding proteins .

Subcellular Localization

Piperidine derivatives are known to be directed to specific compartments or organelles .